Cas no 1021234-93-4 (4-(2,6-Dimethylpiperidin-1-yl)benzoic acid)

• Product Name: 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid
• CAS No: 1021234-93-4
• MF: C₁₄H₁₉NO₂
• MW: 233.30616402626
• CID: 5069001
• Update Time: 2025-06-08

4-(2,6-Dimethylpiperidin-1-yl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,6-dimethylpiperidin-1-yl)benzoic acid
• 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid

• Inchi： 1S/C14H19NO2/c1-10-4-3-5-11(2)15(10)13-8-6-12(7-9-13)14(16)17/h6-11H,3-5H2,1-2H3,(H,16,17)
• InChI Key： HFLXESLDAKWSSV-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=CC=1)N1C(C)CCCC1C)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 3.3
• Topological Polar Surface Area: 40.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid

Introduction to 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid (CAS No. 1021234-93-4)

4-(2,6-Dimethylpiperidin-1-yl)benzoic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1021234-93-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the class of piperidine derivatives, characterized by a six-membered heterocyclic ring containing nitrogen, which is further substituted with methyl groups at the 2 and 6 positions. The benzoic acid moiety appended to the piperidine ring introduces additional functionality, making this molecule a versatile intermediate in synthetic chemistry and a potential candidate for various biological applications.

The structural configuration of 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid imparts unique physicochemical properties that are of great interest to researchers. The presence of both the piperidine ring and the benzoic acid group suggests potential interactions with biological targets, such as enzymes and receptors. These interactions are critical for understanding the compound's pharmacological profile and its potential role in drug development.

In recent years, there has been a growing interest in piperidine derivatives due to their broad spectrum of biological activities. Piperidine scaffolds are commonly found in approved drugs, owing to their ability to enhance binding affinity and selectivity. The modifications introduced in 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid, such as the dimethyl substitution on the piperidine ring, are designed to fine-tune its pharmacokinetic and pharmacodynamic properties. This allows for greater specificity and reduced side effects compared to parent compounds.

4-(2,6-Dimethylpiperidin-1-yl)benzoic acid has been explored in several preclinical studies as a potential therapeutic agent. Its benzoic acid moiety is known to exhibit anti-inflammatory, analgesic, and antioxidant properties, while the piperidine ring contributes to its ability to modulate central nervous system (CNS) activity. These characteristics make it a promising candidate for treating conditions such as pain disorders, neurodegenerative diseases, and inflammatory conditions.

One of the most compelling aspects of 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid is its potential as a scaffold for drug discovery. The flexibility of the piperidine ring allows for further derivatization, enabling researchers to modify its properties to target specific disease mechanisms. For instance, studies have shown that analogs of this compound can interact with serine/threonine proteases, which are implicated in various pathological processes. By optimizing the substitution patterns on the piperidine ring, it may be possible to develop highly selective inhibitors with therapeutic efficacy.

The synthesis of 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically begins with the formation of the piperidine core followed by functionalization with the benzoic acid group. Advanced synthetic techniques, such as transition metal-catalyzed cross-coupling reactions, have been employed to improve efficiency and minimize byproducts. These methods align with current trends in green chemistry, emphasizing sustainability and environmental responsibility.

From a computational chemistry perspective, 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid has been subjected to molecular modeling studies to predict its binding interactions with biological targets. These studies utilize advanced algorithms to simulate how the compound might bind to proteins or receptors at an atomic level. This information is crucial for designing experiments aimed at validating its biological activity and for guiding further structural optimization.

The pharmacokinetic profile of 4-(2,6-Dimethylpiperidin-1-yl)benzoic acid is another area of active investigation. Researchers are interested in understanding how quickly it is absorbed into the bloodstream, how it is metabolized by enzymes such as cytochrome P450 (CYP450), and how it is excreted from the body. These parameters are essential for determining appropriate dosing regimens and identifying potential drug-drug interactions.

In conclusion,4-(2,6-Dimethylpiperidin-1-yl)benzoic acid (CAS No. 1021234-93-4) represents a significant advancement in pharmaceutical research due to its unique structural features and promising biological activities. Its potential applications span multiple therapeutic areas, making it a valuable compound for further study. As research continues，this molecule is expected to contribute significantly to the development of novel treatments that address unmet medical needs.